N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide
• InChI: InChI=1S/C18H21NO/c1-13-9-10-14(2)17(11-13)15(3)19-18(20)12-16-7-5-4-6-8-16/h4-11,15H,12H2,1-3H3,(H,19,20)
• InChI Key: BFPSBDSSRLXUCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C18H21NO
• Molecular Weight: 267.4 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide is an organic compound with the molecular formula C18H21NO. It belongs to the class of amides and is characterized by the presence of a phenylacetamide group attached to a 2,5-dimethylphenyl ethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide typically involves the reaction of 2,5-dimethylphenyl ethylamine with phenylacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and advanced purification systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The phenyl and methyl groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often require catalysts like aluminum chloride or iron(III) chloride.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of corresponding amines.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(2,5-Dimethylphenyl)acetamide
• N-(2,5-Dimethylphenyl)ethylamine
• N-(2,5-Dimethylphenyl)benzamide

Uniqueness

N-[1-(2,5-dimethylphenyl)ethyl]-2-phenylacetamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a phenylacetamide group with a 2,5-dimethylphenyl ethyl moiety sets it apart from other similar compounds, making it a valuable compound for various applications .